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Compound of Interest

Compound Name: Dnmt2-IN-1

Cat. No.: B15571979 Get Quote

For researchers, scientists, and drug development professionals working with the selective

inhibitor Dnmt2-IN-1, a thorough understanding of safety and handling protocols is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure a secure laboratory environment. Dnmt2-IN-1 is a potent and

selective inhibitor of DNA methyltransferase 2 (DNMT2) with an IC50 value of 1.2 μM, showing

potential in research for mental and metabolic disorders, as well as cancer.[1][2]

Disclaimer: This document provides general guidance. Always consult the official Safety Data

Sheet (SDS) provided by the manufacturer for specific and comprehensive safety information

before handling or disposing of this chemical.

Personal Protective Equipment (PPE) and Handling
When handling Dnmt2-IN-1, adherence to standard laboratory safety protocols is crucial. The

following personal protective equipment should be worn to minimize exposure and ensure

personal safety.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Protects against accidental

splashes of the compound or

solvents used for its

dissolution.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

chemical-resistant apron.

Prevents direct skin contact

with the compound, which

could lead to irritation or

absorption.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended,

especially when handling the

powdered form or creating

stock solutions.

Minimizes the inhalation of any

airborne particles or aerosols.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

Prevents accidental ingestion

and contamination of personal

items.

Storage and Operational Plan
Proper storage of Dnmt2-IN-1 is essential to maintain its stability and prevent accidental

exposure.
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Aspect Guideline

Storage Conditions

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Refer to the

manufacturer's certificate of analysis for specific

temperature recommendations, which may

include room temperature.[1]

Stock Solutions

Prepare stock solutions in a fume hood. Use

appropriate solvents as recommended by the

supplier. Ensure the solution is well-mixed

before use.

Experimental Use

When using Dnmt2-IN-1 in experiments, handle

it with care, avoiding the generation of dust or

aerosols. All work should be conducted in a

designated area.

Disposal Plan
The disposal of Dnmt2-IN-1 and any contaminated materials must be carried out in accordance

with institutional and local regulations for chemical waste.

Waste Type Disposal Procedure

Unused Dnmt2-IN-1
Dispose of as hazardous chemical waste. Do

not discard down the drain or in regular trash.

Contaminated Labware

Collect disposable items (e.g., pipette tips,

tubes, gloves) in a designated, labeled

hazardous waste container.[3]

Liquid Waste

Collect all liquid waste containing Dnmt2-IN-1 in

a clearly labeled, sealed, and chemical-resistant

container for hazardous waste disposal.[3]

Experimental Workflow for Handling Dnmt2-IN-1
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The following diagram illustrates a standard workflow for safely handling Dnmt2-IN-1 in a

laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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